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Compound of Interest

Compound Name: 4-Nitrobiphenyl

Cat. No.: B1678912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrobiphenyl (4-NBP), a

synthetic organic compound with the CAS number 92-93-3. Historically used as an

intermediate in the production of dyes and other chemicals, its use has been largely

discontinued in the United States due to its carcinogenic properties.[1][2] This document

consolidates critical data on its physicochemical properties, toxicology, metabolic pathways,

and relevant experimental protocols to support research and development activities.

Chemical and Physical Properties
4-Nitrobiphenyl is a yellow crystalline solid with a sweetish odor.[3][4] It is stable under normal

conditions but is incompatible with strong oxidizing agents.[1] Key physicochemical data are

summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₁₂H₉NO₂ [5]

Molecular Weight 199.21 g/mol [5]

Appearance
Light yellow crystalline

powder/needles
[3][4]

Odor Sweetish [3][4]

Melting Point 111 - 115 °C (232 - 239 °F) [3]

Boiling Point 340 °C (644 °F) at 760 mmHg [3][6]

Solubility

Insoluble in water; soluble in

hot alcohols, acetic acid,

benzene, chloroform, and

ether.

[1][3]

LogP 3.77 [4]

Flash Point 143 °C (290 °F) [7]

Toxicological Profile
4-Nitrobiphenyl is classified as a suspected human carcinogen.[3] Acute exposure in humans

can lead to irritation of the eyes, mucous membranes, and respiratory tract, with symptoms

including headache, nausea, and fatigue.[2] Chronic exposure has been associated with effects

on the nervous system, liver, and kidneys.[2]

Toxicity Data Value Species Reference(s)

Oral LD50 2230 mg/kg Rat [3]

Oral LD50 1970 mg/kg Rabbit [3]

Carcinogenicity

Suspected Human

Carcinogen (ACGIH

A2)

- [3]

Target Organs Bladder, Blood Animal studies [8]
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Metabolic Activation and Carcinogenicity
The carcinogenicity of 4-Nitrobiphenyl is primarily attributed to its metabolic activation to 4-

aminobiphenyl (4-ABP), a known human bladder carcinogen.[4][9] This biotransformation is a

critical area of study for understanding its mechanism of action.

Metabolic Pathway
The metabolic activation of 4-NBP involves a series of enzymatic reactions, primarily occurring

in the liver. The key steps include the reduction of the nitro group to form 4-nitrosobiphenyl and

subsequently N-hydroxy-4-aminobiphenyl. This reactive intermediate can then be further

metabolized to form DNA adducts, which are implicated in the initiation of cancer.

4-Nitrobiphenyl N-hydroxy-4-aminobiphenyl

Nitroreduction
(e.g., by Cytochrome P450 reductase)

4-AminobiphenylFurther Reduction

DNA Adducts

Esterification (e.g., acetylation,
sulfonation) followed by reaction with DNA

Cellular Response to 4-ABP DNA Adducts

4-Aminobiphenyl-DNA Adducts

DNA Damage

p53 Activation Mutation

Replication of damaged DNA

Cell Cycle Arrest Apoptosis DNA Repair

Unrepaired Damage

Cancer Initiation
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Start Materials:
- 4-bromonitrobenzene
- Phenylboronic acid
- Palladium catalyst

- Base (e.g., Na2CO3)
- Solvent (e.g., Toluene/Water)

Reaction Setup:
Combine reactants in a flask under inert atmosphere.

Heating:
Reflux the mixture with stirring for several hours.

Aqueous Workup:
- Cool the reaction mixture.

- Separate organic and aqueous layers.
- Extract aqueous layer with an organic solvent.

Purification:
- Dry the combined organic layers.

- Remove solvent under reduced pressure.
- Purify by column chromatography or recrystallization.

Final Product:
4-Nitrobiphenyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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